3-chloro-4-fluoro-1,2,5-thiadiazole
Overview
Description
3-Chloro-4-fluoro-1,2,5-thiadiazole is a heterocyclic compound belonging to the family of thiadiazoles. It is a colorless, odorless, and non-toxic molecule that has been studied for its various applications in the fields of chemistry, medicine, and biochemistry. It is a versatile molecule with a wide range of potential uses, such as in the synthesis of pharmaceuticals, agrochemicals, and dyes. In addition, 3-chloro-4-fluoro-1,2,5-thiadiazole has been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.
Scientific Research Applications
3-Chloro-4-fluoro-1,2,5-thiadiazole has been studied for its various applications in scientific research. It has been used as a ligand in coordination chemistry, as well as a catalyst in organic synthesis. Additionally, 3-chloro-4-fluoro-1,2,5-thiadiazole has been used as a reagent in the synthesis of various organic compounds, such as thiadiazoles, thiophenes, and thiols. Furthermore, 3-chloro-4-fluoro-1,2,5-thiadiazole has been studied for its potential applications in the development of new pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 3-chloro-4-fluoro-1,2,5-thiadiazole is not fully understood. However, it is believed that the molecule is able to interact with various biological targets, such as enzymes and receptors, through its highly polar nature. Additionally, 3-chloro-4-fluoro-1,2,5-thiadiazole is thought to form complexes with metal ions, which may be responsible for its various biological activities.
Biochemical and Physiological Effects
3-Chloro-4-fluoro-1,2,5-thiadiazole has been studied for its various biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, 3-chloro-4-fluoro-1,2,5-thiadiazole has been studied for its potential applications in the treatment of diabetes, Alzheimer’s disease, and other neurological disorders.
Advantages and Limitations for Lab Experiments
The use of 3-chloro-4-fluoro-1,2,5-thiadiazole in laboratory experiments has several advantages. It is a non-toxic and non-volatile compound, making it safe to handle and store. Additionally, 3-chloro-4-fluoro-1,2,5-thiadiazole is a highly polar molecule, making it ideal for use in various types of chemical reactions.
However, there are also some limitations to the use of 3-chloro-4-fluoro-1,2,5-thiadiazole in laboratory experiments. It is not as widely available as other compounds, making it difficult to obtain in large quantities. Additionally, 3-chloro-4-fluoro-1,2,5-thiadiazole is a relatively expensive compound, making it difficult to use in large-scale experiments.
Future Directions
The potential applications of 3-chloro-4-fluoro-1,2,5-thiadiazole are numerous and varied. Future research could focus on the development of new synthesis methods for the preparation of 3-chloro-4-fluoro-1,2,5-thiadiazole and its derivatives. Additionally, research could be conducted to explore the potential applications of 3-chloro-4-fluoro-1,2,5-thiadiazole in the treatment of various diseases, such as cancer, diabetes, and Alzheimer’s disease. Furthermore, studies could be conducted to investigate the potential use of 3-chloro-4-fluoro-1,2,5-thiadiazole in the synthesis of agrochemicals and pharmaceuticals. Finally, research could be conducted to explore the potential applications of 3-chloro-4-fluoro-1,2,5-thiadiazole in the field of materials science.
Synthesis Methods
3-Chloro-4-fluoro-1,2,5-thiadiazole can be synthesized using a variety of methods. One common method involves the reaction of a suitable halogenated alkyl halide with a thiourea derivative in the presence of a base. This reaction proceeds through a nucleophilic substitution reaction, forming the desired product. Other methods for the synthesis of 3-chloro-4-fluoro-1,2,5-thiadiazole include the use of a Grignard reagent, a Wittig reaction, and a Heck reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-4-fluoro-1,2,5-thiadiazole involves the reaction of 4-fluoro-3-nitrobenzenesulfonamide with thionyl chloride followed by reaction with hydrazine hydrate to form the desired product.", "Starting Materials": [ "4-fluoro-3-nitrobenzenesulfonamide", "thionyl chloride", "hydrazine hydrate" ], "Reaction": [ "4-fluoro-3-nitrobenzenesulfonamide is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 4-fluoro-3-chlorosulfonylbenzenenitrosochloride.", "The resulting intermediate is then reacted with hydrazine hydrate in the presence of a base such as sodium hydroxide to form 3-chloro-4-fluoro-1,2,5-thiadiazole.", "The product can be purified by recrystallization or column chromatography." ] } | |
CAS RN |
82878-38-4 |
Product Name |
3-chloro-4-fluoro-1,2,5-thiadiazole |
Molecular Formula |
C2ClFN2S |
Molecular Weight |
138.6 |
Purity |
95 |
Origin of Product |
United States |
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